Cas no 555-31-7 (Aluminum Isopropoxide)

• Product Name: Aluminum Isopropoxide
• CAS No: 555-31-7
• MF: C₉H₂₁AlO₃
• MW: 204.2428
• MDL: MFCD00008870
• CID: 38312
• PubChem ID: 24853273
• Update Time: 2025-10-29

Aluminum Isopropoxide Chemical and Physical Properties

Names and Identifiers

• Aluminium Isopropoxide
• 2-propanol aluminum salt
• AIP
• ALUMINIUM ISO-PROPYLATE
• ALUMINIUM TRIISOPROPOXIDE
• ALUMINIUM TRIISOPROPYLATE
• ALUMINUM III ISOPROPOXIDE
• ALUMINUM I-PROPOXIDE
• ALUMINUM ISOPROPYLATE
• ALUMINUM TRI-I-PROPOXIDE
• ALUMINUM TRIISOPROPOXIDE
• Aiuminumisopropoxide
• Aliso
• Aluminum isopropanolate
• Aluminum sec-propanolate
• Aluminum tri-iso-propylate
• Aluminum tris(sec-propoxide)
• Aluminum(II) isopropylate
• Aluminum isopropoxide
• Aluminumisopropoxide(Technical)
• Aluminium isopropoxi
• Aluminium Iso-Propoxide
• triisopropoxyaluminium
• Triisopropoxyaluminum
• tris isopropylate aluminium
• Aluminium isopropylate
• Aluminium triisopropanolate
• 2-Propanol, aluminum salt
• Tris(isopropoxy)aluminum
• ALUMINUM TRIISOPROPYLATE
• aluminum propan-2-olate
• Isopropanol aluminum salt
• Triisopropyloxyaluminum
• Isopropyl alcohol, aluminum salt
• Aluminum Isopropoxide

• MDL： MFCD00008870
• Inchi： 1S/3C3H7O.Al/c3*1-3(2)4;/h3*3H,1-2H3;/q3*-1;+3
• InChI Key： SMZOGRDCAXLAAR-UHFFFAOYSA-N
• SMILES： [Al+3].[O-]C([H])(C([H])([H])[H])C([H])([H])[H].[O-]C([H])(C([H])([H])[H])C([H])([H])[H].[O-]C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 204.13100
• Monoisotopic Mass: 204.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2A^2
• Isotope Atom Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 69.2

Experimental Properties

• Color/Form: White solid
• Density: 1.035 g/mL at 25 °C(lit.)
• Melting Point: 128-133 °C (lit.)
• Boiling Point: 125-130 ºC (38 mmHg)
• Flash Point: Fahrenheit: 60.8 ° f
  Celsius: 16 ° c
  
• Refractive Index: 1.0346
• Solubility: REACTS
• Water Partition Coefficient: React
• PSA: 27.69000
• LogP: 2.62710
• Merck: 347
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in ethanol, isopropanol, benzene, toluene, chloroform, carbon tetrachloride and petroleum hydrocarbons

Aluminum Isopropoxide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H228
• Warning Statement： P210
• Hazardous Material transportation number：UN 3181 4.1/PG 2
• WGK Germany：1
• Hazard Category Code： 11
• Safety Instruction： S8-S16
• RTECS：BD0975000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 orally in rats: 11.3 g/kg (Smyth)
• Explosive Limit：2%(V)
• HazardClass：4.1
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R11
• Hazard Level：4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides
• Other Chemical Reagents Organic Metal Reagents
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Aluminum Isopropoxide

Introduction to Aluminum Isopropoxide (CAS No. 555-31-7)

Aluminum Isopropoxide, chemically identified by the CAS number 555-31-7, is a compound of significant interest in the field of organometallic chemistry and its applications in pharmaceuticals and materials science. This organoaluminum compound, characterized by the formula Al(OiPr)₃, where OiPr denotes isopropoxide, has garnered attention due to its unique reactivity and utility in synthetic chemistry. The compound's ability to act as a Lewis acid and its role in catalytic processes make it a valuable reagent in the synthesis of complex organic molecules.

The structural and electronic properties of Aluminum Isopropoxide are derived from the interaction between the aluminum center and the isopropoxide ligands. These ligands, with their bulky alkyl groups, provide steric hindrance that influences the compound's reactivity, making it suitable for various organic transformations. In recent years, the study of Aluminum Isopropoxide has been extended to explore its potential in drug development, particularly in the synthesis of novel therapeutic agents.

One of the most notable applications of Aluminum Isopropoxide is in the field of pharmaceutical synthesis. The compound has been utilized as a catalyst in the production of active pharmaceutical ingredients (APIs) that exhibit significant biological activity. For instance, research has demonstrated its efficacy in facilitating cross-coupling reactions, which are pivotal in constructing complex molecular architectures found in many drugs. The use of Aluminum Isopropoxide in such reactions not only improves yield but also enhances selectivity, making it an attractive choice for industrial applications.

In addition to its role in pharmaceutical synthesis, Aluminum Isopropoxide has shown promise in materials science. Its ability to form stable complexes with various organic substrates has been exploited in the development of new materials with tailored properties. For example, researchers have investigated its use in creating polymers with enhanced thermal stability and mechanical strength. These advancements underscore the versatility of Aluminum Isopropoxide and highlight its importance beyond traditional chemical applications.

The reactivity of Aluminum Isopropoxide is further explored through its participation in various chemical transformations. One such transformation is its use as a reducing agent in organic synthesis. The compound's ability to transfer electrons efficiently makes it useful in reducing unsaturated compounds to their corresponding alkanes or alcohols. This capability is particularly valuable in synthetic chemistry, where selective reduction is often required to achieve desired products without unwanted side reactions.

Recent studies have also delved into the mechanistic aspects of Aluminum Isopropoxide-mediated reactions. Understanding these mechanisms is crucial for optimizing reaction conditions and designing new synthetic strategies. Advanced computational methods have been employed to model the interactions between Aluminum Isopropoxide and substrates, providing insights into how these reactions proceed at a molecular level. Such studies not only enhance our fundamental understanding but also guide the development of more efficient synthetic protocols.

The safety profile of Aluminum Isopropoxide is another area of interest. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe usage. The compound's sensitivity to moisture necessitates storage under inert conditions, typically under nitrogen or argon atmospheres. These precautions are essential to prevent decomposition and ensure consistent performance in chemical reactions.

In conclusion, Aluminum Isopropoxide (CAS No. 555-31-7) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique reactivity as a Lewis acid and its role in catalytic processes make it indispensable in organic synthesis. As research continues to uncover new applications and refine synthetic methodologies, Aluminum Isopropoxide will undoubtedly remain at the forefront of chemical innovation.